Cas no 1511104-11-2 (4-{1-(hydroxymethyl)cyclopropylmethyl}phenol)

• Product Name: 4-{1-(hydroxymethyl)cyclopropylmethyl}phenol
• CAS No: 1511104-11-2
• MF: C₁₁H₁₄O₂
• MW: 178.227663516998
• CID: 6388413
• PubChem ID: 80095762
• Update Time: 2025-05-22

4-{1-(hydroxymethyl)cyclopropylmethyl}phenol Chemical and Physical Properties

Names and Identifiers

• 4-{1-(hydroxymethyl)cyclopropylmethyl}phenol
• EN300-1855759
• AKOS018656804
• 4-{[1-(hydroxymethyl)cyclopropyl]methyl}phenol
• 1511104-11-2

• Inchi： 1S/C11H14O2/c12-8-11(5-6-11)7-9-1-3-10(13)4-2-9/h1-4,12-13H,5-8H2
• InChI Key： KUAQRLFBAJUHBB-UHFFFAOYSA-N
• SMILES： OCC1(CC2C=CC(=CC=2)O)CC1

Computed Properties

• Exact Mass: 178.099379685g/mol
• Monoisotopic Mass: 178.099379685g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 167
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 40.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenols 1-hydroxy-2-unsubstituted benzenoids

Additional information on 4-{1-(hydroxymethyl)cyclopropylmethyl}phenol

4-{1-(Hydroxymethyl)cyclopropylmethyl}phenol (CAS 1511104-11-2): A Versatile Building Block in Modern Organic Synthesis

The 4-{1-(hydroxymethyl)cyclopropylmethyl}phenol (CAS 1511104-11-2) represents an intriguing class of cyclopropane-containing phenolic compounds that has gained significant attention in pharmaceutical and materials science research. This hydroxymethyl-functionalized phenol derivative features a unique molecular architecture combining a phenolic hydroxyl group with a cyclopropylmethyl hydroxymethyl moiety, making it particularly valuable as a synthetic intermediate.

Recent studies highlight the growing importance of cyclopropane derivatives in drug discovery, with the 4-{1-(hydroxymethyl)cyclopropylmethyl}phenol structure offering multiple sites for chemical modification. The compound's molecular weight of 178.23 g/mol and balanced lipophilicity make it suitable for creating drug-like molecules, particularly in the development of small molecule therapeutics targeting protein-protein interactions.

The synthesis of CAS 1511104-11-2 typically involves cyclopropanation reactions followed by selective functionalization. Researchers have developed efficient routes to produce this hydroxymethyl cyclopropyl phenol with high purity, essential for its applications in medicinal chemistry. The presence of both phenolic and hydroxymethyl groups allows for diverse chemical transformations, including etherification, esterification, and various coupling reactions.

In pharmaceutical applications, the 4-{1-(hydroxymethyl)cyclopropylmethyl}phenol scaffold has shown promise in the design of enzyme inhibitors and receptor modulators. Its rigid cyclopropane ring can mimic peptide bonds or restrict molecular conformations, potentially improving drug selectivity and metabolic stability. Current research explores its use in developing novel anti-inflammatory agents and central nervous system drugs.

The material science field has also recognized the value of this functionalized phenol compound. Its structural features make it suitable as a monomer for high-performance polymers, particularly those requiring thermal stability and mechanical strength. The hydroxymethyl group enables polymerization through various mechanisms, while the phenolic moiety offers additional reactivity for crosslinking or functionalization.

From a green chemistry perspective, researchers are investigating sustainable production methods for CAS 1511104-11-2, including biocatalytic approaches and solvent-free reactions. The compound's potential as a bio-based building block aligns with current trends toward environmentally friendly chemical production. Recent patents highlight its use in creating biodegradable materials and renewable polymers.

Analytical characterization of 4-{1-(hydroxymethyl)cyclopropylmethyl}phenol typically involves HPLC analysis, mass spectrometry, and NMR spectroscopy. The compound generally appears as a white to off-white crystalline powder with good stability under standard storage conditions. Proper handling requires standard laboratory precautions, though it doesn't exhibit significant volatility or acute toxicity based on available data.

The commercial availability of CAS 1511104-11-2 has increased in recent years, with several specialty chemical suppliers offering this cyclopropylmethyl phenol derivative in research quantities. Pricing varies based on purity and scale, with current market trends showing steady demand from both academic and industrial researchers working on innovative material designs and drug discovery programs.

Future research directions for this versatile chemical building block include exploring its potential in click chemistry applications, metal-organic frameworks, and as a precursor for chiral auxiliaries. The unique combination of a strained cyclopropane ring with multiple functional groups continues to inspire novel applications across chemical disciplines.

For researchers considering 4-{1-(hydroxymethyl)cyclopropylmethyl}phenol for their projects, recent literature suggests successful applications in creating molecular probes and surface modifiers. The compound's balanced reactivity profile makes it particularly valuable for structure-activity relationship studies in medicinal chemistry and for developing functional coatings in materials science.

As the chemical industry continues to seek innovative molecular scaffolds, compounds like CAS 1511104-11-2 demonstrate how subtle structural modifications can lead to significant functional differences. The hydroxymethyl cyclopropyl phenol motif represents an excellent example of how targeted molecular design can address contemporary challenges in both healthcare and sustainable materials development.